(2R)-2-[[9-Propan-2-yl-6-[(4-pyridin-2-ylphenyl)methylamino]purin-2-yl]amino]butan-1-ol;trihydrochloride

• IUPAC Name: (2R)-2-[[9-propan-2-yl-6-[(4-pyridin-2-ylphenyl)methylamino]purin-2-yl]amino]butan-1-ol;trihydrochloride
• InChI: InChI=1S/C24H29N7O.3ClH/c1-4-19(14-32)28-24-29-22(21-23(30-24)31(15-27-21)16(2)3)26-13-17-8-10-18(11-9-17)20-7-5-6-12-25-20;;;/h5-12,15-16,19,32H,4,13-14H2,1-3H3,(H2,26,28,29,30);3*1H/t19-;;;/m1.../s1
• InChI Key: ORYSYXHQFOWNDK-RGFWRHHQSA-N
• Canonical SMILES: CCC(CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CC=C(C=C3)C4=CC=CC=N4.Cl.Cl.Cl
• Isomeric SMILES: CC[C@H](CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC3=CC=C(C=C3)C4=CC=CC=N4.Cl.Cl.Cl
• Molecular Formula: C24H32Cl3N7O
• Molecular Weight: 540.9 g/mol

Description

(2R)-2-[[9-Propan-2-yl-6-[(4-pyridin-2-ylphenyl)methylamino]purin-2-yl]amino]butan-1-ol;trihydrochloride is a useful research compound. Its molecular formula is C24H32Cl3N7O and its molecular weight is 540.9. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

The compound has been studied for its potential pharmacological applications. For example, it has been characterized as a novel κ-opioid receptor (KOR) antagonist with high affinity for human, rat, and mouse KORs. This compound showed potential for treating depression and addiction disorders, as evidenced by its antidepressant-like efficacy in mouse models and its ability to attenuate stress-induced behavioral effects (Grimwood et al., 2011).

Spectroscopic Studies

Spectroscopic studies, including GC-MS, IR, NMR, and X-ray diffraction, have been employed to examine the properties of related compounds. Such studies help in understanding the molecular structure and chemical characteristics of compounds like (2R)-2-[[9-Propan-2-yl-6-[(4-pyridin-2-ylphenyl)methylamino]purin-2-yl]amino]butan-1-ol; trihydrochloride (Nycz et al., 2016).

Molecular and Crystal Structure Analysis

The molecular and crystal structure of similar compounds has been analyzed using X-ray diffraction studies. This analysis provides insights into the structural features of these compounds, which is crucial for understanding their potential applications and interactions (Iusupov et al., 2022).

Ligand Binding Studies

Compounds like this have been synthesized for studying the binding site and function of enzymes such as adenylyl cyclases (ACs). This is exemplified by investigating their interaction with specific exotoxins, thereby enhancing the understanding of enzymatic mechanisms and potential therapeutic applications (Emmrich et al., 2010).

Computational and Theoretical Studies

Computational and theoretical studies have been conducted to understand the electronic spectra and molecular geometries of related compounds. Such studies play a crucial role in predicting the behavior and potential applications of these compounds in various scientific domains (Nycz et al., 2011).

Application in Synthesis of Other Compounds

This compound and its derivatives have been used in the synthesis of other complex molecules. This demonstrates its utility as a building block in organic chemistry and pharmaceutical development (Zhu-ming, 2012).